methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate

• IUPAC Name: methyl (2R)-2-[[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino]propanoate
• InChI: InChI=1S/C15H18N4O4/c1-9(14(20)23-4)17-15-18-10(8-16-19-15)13-11(21-2)6-5-7-12(13)22-3/h5-9H,1-4H3,(H,17,18,19)/t9-/m1/s1
• InChI Key: KXPMBZCLICXMSW-SECBINFHSA-N
• Canonical SMILES: CC(C(=O)OC)NC1=NC(=CN=N1)C2=C(C=CC=C2OC)OC
• Isomeric SMILES: C[C@H](C(=O)OC)NC1=NC(=CN=N1)C2=C(C=CC=C2OC)OC
• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol

Description

Methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate, also known as DM-1, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential use in cancer treatment. DM-1 is a derivative of maytansine, a natural compound that has been shown to possess potent anti-tumor properties. However, maytansine is highly toxic and cannot be used in its natural form. DM-1 is a modified form of maytansine that has been designed to reduce its toxicity while retaining its anti-tumor activity.

Mechanism of Action

Methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate works by binding to the tubulin subunits of microtubules, which are involved in cell division. This binding disrupts the normal process of cell division, leading to the death of cancer cells. methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate has been shown to be highly selective for cancer cells, which means that it does not affect normal cells.
Biochemical and Physiological Effects:
methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and inhibit the formation of blood vessels that supply nutrients to tumors. methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate has also been shown to have a low toxicity profile, which means that it does not cause significant harm to normal cells.

Advantages and Limitations for Lab Experiments

Methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate has several advantages for lab experiments. It is highly selective for cancer cells, which means that it does not affect normal cells. It has also been shown to be effective against a wide range of tumor types. However, methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate has some limitations for lab experiments. It is a synthetic compound that is difficult to synthesize, which makes it expensive and time-consuming to produce. methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate is also highly unstable, which makes it difficult to store and transport.

Future Directions

There are several future directions for the study of methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the development of new formulations of methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate that are more stable and easier to store and transport. Additionally, there is ongoing research to explore the use of methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate in combination with other anti-cancer agents to enhance its efficacy. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate in humans.

Synthesis Methods

The synthesis of methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate involves several steps, including the protection of the hydroxyl group of maytansine, the introduction of the triazine ring, and the deprotection of the hydroxyl group. The final product is obtained through a series of purification steps, including chromatography and recrystallization.

Scientific Research Applications

Methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate has been extensively studied for its potential use in cancer treatment. It works by binding to microtubules, which are structures in cells that are involved in cell division. By binding to microtubules, methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate disrupts the normal process of cell division, leading to the death of cancer cells. methyl N-[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]-D-alaninate has been shown to be effective against a wide range of tumor types, including breast, lung, and prostate cancer.